Cas no 1260810-02-3 (6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1260810-02-3
• MF: C₁₂H₈BrN₃
• MW: 274.116021156311
• MDL: MFCD08276189
• CID: 2952009
• PubChem ID: 58329149
• Update Time: 2025-04-21

6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-溴-3-苯基-[1,2,4]三唑并[4,3-A]吡啶
• 6-bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine
• AMY27535
• 3-Phenyl-6-bromo-1,2,4-triazolo[4,3-a]pyridine
• SCHEMBL12575452
• AKOS022674378
• 1260810-02-3
• 1,2,4-Triazolo[4,3-a]pyridine, 6-bromo-3-phenyl-
• E87757
• KS-7479
• 6-Bromo-3-phenyl-[1,2,4]triazolo[4,3-a]pyridine

• MDL： MFCD08276189
• Inchi： 1S/C12H8BrN3/c13-10-6-7-11-14-15-12(16(11)8-10)9-4-2-1-3-5-9/h1-8H
• InChI Key： KIWAZALLDVECPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(C3C=CC=CC=3)N2C=1

Computed Properties

• Exact Mass: 272.99016g/mol
• Monoisotopic Mass: 272.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30.2